Cas no 2171834-83-4 (4-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobut-2-ynoic acid)

• Product Name: 4-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobut-2-ynoic acid
• CAS No: 2171834-83-4
• MF: C₂₅H₂₆N₂O₅
• MW: 434.484346866608
• CID: 5943090
• PubChem ID: 165557222
• Update Time: 2025-05-23

4-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobut-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 4-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobut-2-ynoic acid
• EN300-1550538
• 2171834-83-4
• 4-[2-ethyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]but-2-ynoic acid

• Inchi： 1S/C25H26N2O5/c1-3-25(4-2,23(30)26-15-9-14-22(28)29)27-24(31)32-16-21-19-12-7-5-10-17(19)18-11-6-8-13-20(18)21/h5-8,10-13,21H,3-4,15-16H2,1-2H3,(H,26,30)(H,27,31)(H,28,29)
• InChI Key： GSUMLRKQIJZJSN-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC#CC(=O)O)=O)(CC)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 434.18417193g/mol
• Monoisotopic Mass: 434.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 741
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 4-2-ethyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobut-2-ynoic acid

4-2-Ethyl-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobut-2-ynoic Acid: A Comprehensive Overview

The compound with CAS No. 2171834-83-4, known as 4-2-Ethyl-2-{(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobut-2-ynoic Acid, is a highly specialized organic molecule with significant potential in the fields of drug discovery and materials science. This compound is characterized by its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, an ethyl substituent, and a butanamide moiety attached to a butynoic acid backbone. The combination of these functional groups makes it a versatile building block for various chemical reactions and applications.

Recent advancements in organic synthesis have highlighted the importance of such compounds in constructing bioactive molecules. The Fmoc group, in particular, has been widely used as a protecting group in peptide synthesis due to its stability under basic conditions and ease of removal under acidic conditions. This property makes 4-Ethyl-Fmoc-amino-butaneamide-butynoic acid an ideal candidate for use in the synthesis of complex peptides and other bioactive compounds.

The structure of this compound is further enhanced by the presence of a butynoic acid group, which introduces alkyne functionality into the molecule. Alkynes are known for their ability to undergo various cycloaddition reactions, such as the Sonogashira reaction, making them valuable in the construction of diverse molecular frameworks. The combination of the Fmoc group with the alkyne functionality provides a unique platform for the creation of novel chemical entities with potential applications in drug design and materials science.

Recent studies have demonstrated the utility of this compound in the synthesis of macrocyclic compounds, which are of great interest due to their potential as enzyme inhibitors and drug delivery agents. The ability to form macrocycles through alkyne chemistry has opened new avenues for researchers in medicinal chemistry. Additionally, the ethyl substituent on the molecule adds further flexibility to its structure, enabling it to participate in a wider range of chemical transformations.

From a synthetic perspective, the preparation of 4-Ethyl-Fmoc-amino-butaneamide-butynoic acid involves a series of well-established organic reactions. The key steps typically include the formation of the Fmoc derivative from fluorenone via oxidation and subsequent coupling with an amino alcohol derivative. The introduction of the ethyl group and the butynoic acid moiety is achieved through carefully designed substitution and addition reactions, ensuring high yields and purity.

The properties of this compound make it particularly suitable for use in combinatorial chemistry libraries, where diversity is key to discovering novel bioactive agents. Its stability under various reaction conditions allows it to be used in parallel synthesis strategies, enabling researchers to rapidly explore vast chemical spaces.

In terms of applications, this compound has shown promise in several areas. For instance, its ability to act as a linker in peptide conjugation has been exploited in the development of targeted drug delivery systems. Additionally, its alkyne functionality has been utilized in click chemistry reactions to create cross-linked polymers with unique mechanical properties.

Recent research has also focused on the environmental impact of such compounds. Studies have shown that proper disposal and recycling methods can significantly reduce their ecological footprint. As such, efforts are being made to develop sustainable synthetic routes that minimize waste and maximize atom economy.

In conclusion, 4-Ethyl-Fmoc-amino-butaneamide-butynoic acid represents a powerful tool in modern organic synthesis. Its versatile structure, combined with its ability to participate in a wide range of chemical reactions, positions it as an essential component in the development of new drugs and advanced materials.